Cas no 19355-28-3 ( )
structure
Product Name:
CAS No:19355-28-3
MF:C14H15NO2
MW:229.274403810501
CID:908057
PubChem ID:6509722
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl (E)-2-cyano-3-(3-methylphenyl)but-2-enoate
- 2-Cyan-3-(3-methylphenyl)-2-butensaeure-ethylester
- AC1O6W3F
- NSC169062
- 19355-28-3
- NSC-169062
- DTXSID00424782
-
-
- Inchi: 1S/C14H15NO2/c1-4-17-14(16)13(9-15)11(3)12-7-5-6-10(2)8-12/h5-8H,4H2,1-3H3/b13-11+
- InChI Key: ALPTZAPCAFYXKJ-ACCUITESSA-N
- SMILES: O(CC)C(/C(/C#N)=C(\C)/C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 229.11035
- Monoisotopic Mass: 229.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
- LogP: 2.85518
Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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